Ethyl 2-ethoxy-4-fluorobenzoate

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: ethyl 2-ethoxy-4-fluorobenzoate
• InChI: InChI=1S/C11H13FO3/c1-3-14-10-7-8(12)5-6-9(10)11(13)15-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: BXPGPEKCYSSETC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)F)C(=O)OCC

Description

Ethyl 2-ethoxy-4-fluorobenzoate is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a liquid mixture of 4-fluoro-2-hydroxybenzoic acid 5.00 g, toluene 32 mL and potassium carbonate 13.29 g, diethyl sulfate 12.6 mL was dropped, followed by an hour's stirring at room temperature and further addition of 25 mL of toluene. After 16 hours' heating under reflux, the reaction liquid was allowed to cool off, to which tert-butyl methyl ether was added and the whole liquid was poured in ice water. The organic layer was extracted, washed with saturated brine and dried over magnesium sulfate. Distilling the solvent off, 6.52 g of the title compound was obtained.